N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)methanesulfonamide

• IUPAC Name: N-(4-pyrazin-2-yloxycyclohexyl)methanesulfonamide
• InChI: InChI=1S/C11H17N3O3S/c1-18(15,16)14-9-2-4-10(5-3-9)17-11-8-12-6-7-13-11/h6-10,14H,2-5H2,1H3
• InChI Key: QOJXRHQLPLUDTI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1CCC(CC1)OC2=NC=CN=C2
• Molecular Formula: C11H17N3O3S
• Molecular Weight: 271.34 g/mol

Description

N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)methanesulfonamide, commonly known as PC-945, is a novel antifungal agent that has shown promising results in various scientific studies. This compound belongs to the class of oxaboroles and is structurally related to the boronic acid derivative bortezomib, which is used in the treatment of multiple myeloma.

Scientific Research Applications

Catalytic and Synthetic Applications

Borinic Acid-Catalyzed Stereo- and Regioselective Couplings

Glycosyl methanesulfonates, prepared in situ from glycosyl hemiacetals, engage in regio- and stereoselective couplings under the influence of a diarylborinic acid catalyst. This process highlights a novel application in the synthesis of complex sugar derivatives with controlled stereochemistry, showcasing the versatility of methanesulfonates in organic synthesis (D’Angelo & Taylor, 2016).

Asymmetric Alkylzinc Additions to Aldehydes

N-[2-(4-Isopropyl-4,5-dihydrooxazol-2-yl)cyclohexyl]methanesulfonamide is identified as a highly effective ligand for catalyzing asymmetric alkylzinc additions to aliphatic aldehydes, resulting in high enantiomeric excess. This highlights its role in asymmetric synthesis, contributing to the development of chiral molecules (Wipf & Wang, 2002).

Chemical Synthesis of Novel Derivatives

Pyran Derivatives Synthesis

A study utilized N,N,N′,N′-tetrabromobenzene-1,3-disulfonamide for the one-pot synthesis of novel 9-aryl-9H-2,4,5,7-tetramethyl-diuracilopyrans and 9-aryl-3,4,6,7-tetrahydro-2H-pyran-1,8(5H,9H)-diones. This illustrates the compound’s utility in generating novel molecular structures (Ghorbani‐Vaghei et al., 2014).

Polymerization Catalysis

Ethylene Polymerization Catalysis

Mono(cyclopentadienyl)lanthanide compounds with methanesulfonate anion and pyrazinamide ligand have shown activity in ethylene polymerization, producing low crystalline polyethylene. This demonstrates the compound's potential in the field of polymer chemistry (Miotti et al., 2002).

Novel Insecticidal Activity

Pyrazole Methanesulfonates as Insecticides

Novel pyrazole methanesulfonates have been designed and demonstrated to possess insecticidal activity with low acute mammalian toxicity. This indicates the potential of methanesulfonamide derivatives in developing safer pesticides (Finkelstein & Strock, 1997).